Cas no 59001-96-6 (5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline)

5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline structure
59001-96-6 structure
Product Name:5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline
CAS No:59001-96-6
MF:C14H19NO2
MW:233.30616402626
CID:1613177
PubChem ID:3042043
Update Time:2025-04-21

5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5,6-dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopenta[h]isoquinoline
    • BRN 1535666
    • 1H-Cyclopent(h)isoquinoline, 2,3,4,7,8,9-hexahydro-5,6-dimethoxy-
    • 59001-96-6
    • 5,6-Dimethoxy-2,3,4,7,8,9-hexahydro-1H-cyclopent(h)isoquinoline
    • DTXSID30207747
    • CHEMBL3277820
    • Inchi: 1S/C14H19NO2/c1-16-13-10-5-3-4-9(10)12-8-15-7-6-11(12)14(13)17-2/h15H,3-8H2,1-2H3
    • InChI Key: FUGROHFALLWYDF-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C2CCNCC=2C2CCCC=21)OC

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49
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